Cas no 25935-62-0 (6-[(4-Chlorophenyl)sulfanyl]-3-pyridinylamine)

• Product Name: 6-[(4-Chlorophenyl)sulfanyl]-3-pyridinylamine
• CAS No: 25935-62-0
• MF: C₁₁H₉ClN₂S
• MW: 236.720559835434
• MDL: MFCD00052804
• CID: 1027232
• PubChem ID: 2800127
• Update Time: 2025-04-20

6-[(4-Chlorophenyl)sulfanyl]-3-pyridinylamine Chemical and Physical Properties

Names and Identifiers

• 6-[(4-Chlorophenyl)sulfanyl]-3-pyridinylamine
• 6-(4-chloro-phenylsulfanyl)-[3]pyridylamine
• 6-(4-chloro-phenylsulfanyl)-pyridin-3-ylamine
• 6-(4-chlorophenylthio)-3-aminopyridine
• 6-(4-Chlor-phenylmercapto)-[3]pyridylamin
• AC1MCSC9
• BTB07168
• chlorophenylsulfanylpyridinylamine
• CTK4F6785
• HMS1661C16
• SureCN6508959
• DTXSID50384140
• AKOS000215432
• 3-Pyridinamine, 6-[(4-chlorophenyl)thio]-
• 25935-62-0
• 6-((4-Chlorophenyl)thio)pyridin-3-amine
• 6-(4-chlorophenyl)sulfanylpyridin-3-amine
• MFCD00052804
• A877427
• SCHEMBL6508959
• BE-0760
• CCG-235564
• G73264
• 5-Amino-2-[(4-chlorophenyl)thio]pyridine
• J-517970
• 6-[(4-chlorophenyl)sulfanyl]pyridin-3-amine
• MGGFMQJJHUULTL-UHFFFAOYSA-N

• MDL： MFCD00052804
• Inchi： 1S/C11H9ClN2S/c12-8-1-4-10(5-2-8)15-11-6-3-9(13)7-14-11/h1-7H,13H2
• InChI Key： MGGFMQJJHUULTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 236.01767
• Monoisotopic Mass: 236.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 38.91

6-[(4-Chlorophenyl)sulfanyl]-3-pyridinylamine Security Information

• HazardClass：IRRITANT